2-(3-Ethynylphenyl)acetic acid

• Molecular Formula: C10H8O2
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 2-(3-ethynylphenyl)acetic acid
• InChI: InChI=1S/C10H8O2/c1-2-8-4-3-5-9(6-8)7-10(11)12/h1,3-6H,7H2,(H,11,12)
• InChI Key: IUARNQRCCSAMAS-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=CC(=C1)CC(=O)O

Description

2-(3-Ethynylphenyl)acetic acid (CAS: 936693-17-3) is a substituted acetic acid derivative with the molecular formula C₁₀H₈O₂ and a molecular weight of 160.17 g/mol . Its structure features an ethynyl group (–C≡CH) at the 3-position of the phenyl ring, attached to an acetic acid moiety. The ethynyl group introduces sp-hybridized carbon atoms, enhancing reactivity for applications in click chemistry, polymer synthesis, and pharmaceutical intermediates .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Group Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Notes
2-(3-Ethynylphenyl)acetic acid	C₁₀H₈O₂	160.17	Ethynyl (–C≡CH) at 3-position	Potential polymer/pharma uses
2-(3-Bromo-4-methoxyphenyl)acetic acid	C₉H₉BrO₃	245.08	Br (3-position), OMe (4-position)	Natural product synthesis (e.g., Combretastatin A-4)
2-[(3,4,5-Triphenyl)phenyl]acetic acid	C₂₆H₂₂O₂	366.46	Bulky triphenyl group	High-yield synthesis (85%) via TiCl₃/HCl
Thiophene-3-acetic Acid	C₆H₆O₂S	142.17	Thiophene ring (3-position)	Biochemical research
2-(Pyridin-3-yl)acetic Acid	C₇H₇NO₂	137.14	Pyridine ring (3-position)	Safety protocols emphasized

Key Observations:

• Substituent Effects :
  • Ethynyl vs. Ethyl : 2-(3-Ethylphenyl)acetic acid (C₁₀H₁₂O₂, MW 164.20) has a saturated ethyl group, reducing reactivity compared to the ethynyl analog.
  • Electron-Withdrawing Groups : Bromine in 2-(3-Bromo-4-methoxyphenyl)acetic acid increases C–C–C bond angles (121.5°), reflecting electron-withdrawing effects .
  • Bulkiness : The triphenyl group in 2-[(3,4,5-Triphenyl)phenyl]acetic acid necessitates specialized synthesis conditions (titanium chloride catalysis) .

Physicochemical Properties

• Lipophilicity :
  • 2-(Thiophen-3-ylmethylsulfanyl)acetic acid has XLogP3 = 1.6 , indicating moderate hydrophobicity .
  • Ethynyl groups may lower logP compared to ethyl analogs due to polarizable triple bonds.
• Hydrogen Bonding :
  • 2-(3-Bromo-4-methoxyphenyl)acetic acid forms R₂²(8) hydrogen-bonded dimers in crystals , whereas ethynyl derivatives may exhibit weaker intermolecular interactions.

Q & A

Q. What are common synthetic routes for preparing aryl-substituted acetic acid derivatives like 2-(3-Ethynylphenyl)acetic acid?

Synthesis typically involves regioselective substitution on the phenyl ring followed by introduction of the acetic acid moiety. For brominated analogs, bromination of 4-methoxyphenylacetic acid using bromine in acetic acid achieves high regioselectivity (84% yield) . While this method targets bromo-substituted derivatives, analogous strategies for ethynyl groups (e.g., Sonogashira coupling) require optimization of catalysts (e.g., Pd/Cu systems) and inert conditions to stabilize the ethynyl moiety. Purification often involves crystallization from acetone/water mixtures to isolate high-purity products (>99%) .

Q. How is the purity of 2-(3-Ethynylphenyl)acetic acid typically assessed in research settings?

Purity is determined via:

• HPLC-UV : Retention time comparison against standards.
• Melting Point Analysis : Deviation <2°C from literature values indicates purity.
• Single-Crystal X-ray Diffraction : Resolves structural ambiguities (e.g., torsion angles, hydrogen bonding) and confirms molecular identity . For brominated analogs, this method achieved an R factor of 0.026, demonstrating high precision .

Q. What safety precautions are recommended when handling arylacetic acid derivatives?

• PPE : Nitrile gloves, safety goggles, and lab coats.
• Ventilation : Use fume hoods to avoid inhalation of toxic fumes.
• Spill Management : Neutralize with sand or vermiculite; avoid water jets .
• First Aid : For skin contact, rinse with soap/water for 15+ minutes; for eye exposure, irrigate with saline .

Advanced Research Questions

Q. What challenges exist in maintaining regioselectivity when introducing substituents to the phenyl ring in arylacetic acid derivatives?

Electron-donating/withdrawing effects influence substitution patterns. For example:

• Bromine (electron-withdrawing) increases adjacent C-C-C angles by 3° compared to methoxy groups, as shown by X-ray crystallography .
• Ethynyl groups (strong σ-withdrawing) may require steric protection (e.g., trimethylsilyl groups) during synthesis to prevent undesired side reactions. Computational modeling (DFT) can predict reactive sites and optimize conditions .

Q. How can contradictory NMR data be resolved when characterizing 2-(3-Ethynylphenyl)acetic acid derivatives?

• 2D NMR Techniques : HSQC and HMBC correlations resolve coupling ambiguities. For brominated analogs, NOESY confirmed substitution patterns .
• 13C NMR : Ethynyl carbons appear at δ 70–85 ppm (sp-hybridized), distinct from sp²/sp³ signals.
• Isotopic Labeling : Use of ¹³C-labeled precursors aids in tracking reaction pathways .

Q. What crystallization strategies optimize single-crystal growth for X-ray analysis of arylacetic acids?

• Solvent Selection : Slow evaporation from acetone at room temperature yields high-quality crystals (e.g., 0.5 × 0.3 × 0.2 mm³ for brominated derivatives) .
• Temperature Control : Gradual cooling (1°C/hr) minimizes defects.
• Hydrogen Bonding : Centrosymmetric O-H⋯O dimers (R22(8) motif) stabilize crystal packing .

Q. How do electronic properties of substituents affect the solid-state packing of arylacetic acids?

• Electron-Withdrawing Groups (e.g., Br) : Increase molecular dipole moments, favoring dimer formation (O-H⋯O bond length: 1.82 Å) .
• Methoxy Groups : Induce planar conformations (torsion angle <2°) .
• Ethynyl Groups : Steric bulk creates dihedral angles >75° between the phenyl ring and acetic acid group, altering packing efficiency .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported synthetic yields for similar compounds?

• Parameter Optimization : Vary reaction time/temperature systematically. For brominated derivatives, extending reaction time from 60 to 90 minutes increased yield from 75% to 91% .
• Byproduct Analysis : Use LC-MS to identify competing pathways (e.g., over-oxidation of ethynyl groups).
• Replication : Compare results across multiple labs using identical starting materials (e.g., 1.00M NaOH in titration studies reduced error to <1% ).

Q. What methods validate hydrogen bonding patterns in arylacetic acid crystals?

• X-ray Diffraction : Resolves O-H⋯O geometries (e.g., 2.65 Å bond length in brominated derivatives) .
• IR Spectroscopy : O-H stretches (2500–3000 cm⁻¹) shift upon dimer formation.
• Thermal Analysis : DSC shows endothermic peaks correlating with hydrogen bond dissociation .